1-(1-Benzofuran-2-yl)-1-phenylmethanamine hydrochloride
Overview
Description
what is '1-(1-Benzofuran-2-yl)-1-phenylmethanamine hydrochloride'? this compound is an organic compound used as an antidepressant medication. It is a monoamine reuptake inhibitor that is used to treat major depressive disorder, obsessive-compulsive disorder, panic disorder, and social anxiety disorder. the use of 'this compound' this compound is a drug used to treat depression. It belongs to a class of medicines known as selective serotonin reuptake inhibitors (SSRIs). SSRIs work by increasing the amount of serotonin in the brain, a neurotransmitter that helps regulate mood. This drug is prescribed to help reduce the symptoms of depression, such as feelings of sadness, loss of interest in activities, fatigue, and changes in appetite. In some cases, it may also be used to treat anxiety and panic disorders. the chemistry of 'this compound' this compound is a compound that contains an amine group, a benzofuran group, a phenyl group, and a hydrochloride group. The amine group is composed of a nitrogen atom bonded to three hydrogen atoms. The benzofuran group is composed of a six-membered aromatic ring with a double bond between the second and third carbon atoms and a hydrogen atom attached to the fourth carbon atom. The phenyl group is composed of a six-membered aromatic ring with six hydrogen atoms attached to the carbon atoms. The hydrochloride group is composed of a chlorine atom bonded to a hydrogen atom. the biochemical/physical effects of 'this compound' this compound is a synthetic compound that has been studied for its potential therapeutic effects in the treatment of various neurological disorders. Biochemical effects: This compound has been shown to act as an agonist of the serotonin 5-HT2A receptor, which is involved in the regulation of mood, cognition, and behavior. It has also been shown to inhibit the enzyme monoamine oxidase, which is involved in the breakdown of neurotransmitters such as serotonin and dopamine. Physical effects: This compound has been shown to produce a variety of physical effects, including sedation, muscle relaxation, and anti-anxiety effects. It has also been shown to produce anticonvulsant and anti-inflammatory effects. the benefits of 'this compound' this compound is a compound used in the treatment of depression and anxiety. It is a selective serotonin reuptake inhibitor (SSRI) that is believed to increase the level of serotonin in the brain, which helps to regulate mood, sleep, and appetite. The benefits of this compound include reduced symptoms of depression and anxiety, improved mood, and improved sleep quality. Additionally, it may help to reduce stress and improve overall quality of life. the related research of 'this compound' this compound is an active pharmaceutical ingredient (API) used in the development of several drugs. The research related to this compound includes the synthesis, characterization, and pharmacological activities of the compound. The synthesis of this compound involves the reaction of 1-phenylmethanamine and 1-benzofuran-2-yl chloride in the presence of anhydrous magnesium chloride. The characterization of the compound involves the determination of its physical and chemical properties, such as melting point, solubility, and spectroscopic data. The pharmacological activities of the compound include its anti-inflammatory, anti-diabetic, and anti-cancer activities. In addition, the compound has been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurological disorders.
Mechanism of Action
Target of Action
The primary targets of 1-(1-Benzofuran-2-yl)-1-phenylmethanamine hydrochloride are the catecholaminergic and serotoninergic systems in the brain . These systems play crucial roles in regulating mood, sleep, appetite, and other physiological processes.
Mode of Action
The compound interacts with its targets by potentiating catecholaminergic and serotoninergic activity . This means it enhances the effects of catecholamines (neurotransmitters like dopamine and norepinephrine) and serotonin, leading to changes in neural signaling.
Biochemical Pathways
The compound affects the MAPK and Akt/mTOR signaling pathways , which are major pathways involved in cell growth, proliferation, and survival . It has been observed that high doses of the compound directly inhibit these pathways, while low doses activate them .
Result of Action
The compound has been found to have anti-tumor effects in experimental models of lung cancer . Both low and high doses of the compound significantly inhibit tumor growth . The compound also appears to induce a state known as geroconversion , characterized by the loss of cell proliferation .
Future Directions
Properties
IUPAC Name |
1-benzofuran-2-yl(phenyl)methanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13NO.ClH/c16-15(11-6-2-1-3-7-11)14-10-12-8-4-5-9-13(12)17-14;/h1-10,15H,16H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NMEZLAOJMVUUEP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C2=CC3=CC=CC=C3O2)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10585853 |
Source
|
| Record name | 1-(1-Benzofuran-2-yl)-1-phenylmethanamine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10585853 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
259.73 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
109194-13-0, 109194-12-9 |
Source
|
| Record name | 2-Benzofuranmethanamine, α-phenyl-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=109194-13-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-(1-Benzofuran-2-yl)-1-phenylmethanamine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10585853 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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